3-(4-fluorophenyl)-N-(2-methoxyethyl)-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}-4-oxo-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-N-(2-methoxyethyl)-2-[2-(4-methylphenyl)-2-oxoethyl]sulfanyl-4-oxoquinazoline-7-carboxamide
• InChI: InChI=1S/C27H24FN3O4S/c1-17-3-5-18(6-4-17)24(32)16-36-27-30-23-15-19(25(33)29-13-14-35-2)7-12-22(23)26(34)31(27)21-10-8-20(28)9-11-21/h3-12,15H,13-14,16H2,1-2H3,(H,29,33)
• InChI Key: RLJMQPFBJQLMJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CSC2=NC3=C(C=CC(=C3)C(=O)NCCOC)C(=O)N2C4=CC=C(C=C4)F
• Molecular Formula: C27H24FN3O4S
• Molecular Weight: 505.6 g/mol

Description

3-(4-fluorophenyl)-N-(2-methoxyethyl)-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C27H24FN3O4S and its molecular weight is 505.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Study

The scientific research applications of 3-(4-fluorophenyl)-N-(2-methoxyethyl)-2-{[2-(4-methylphenyl)-2-oxoethyl]thio}-4-oxo-3,4-dihydroquinazoline-7-carboxamide primarily focus on its synthesis and potential antimicrobial properties. Research conducted by Patel and Patel (2010) delves into the synthesis and antimicrobial study of fluoroquinolone-based 4-thiazolidinones, highlighting the process from the lead molecule to the creation of compounds with potential antifungal and antibacterial activities. This study provides foundational knowledge on the structural variations and synthesis techniques applicable to the chemical compound , offering insights into its potential applications in antimicrobial therapies (Patel & Patel, 2010).

Novel Antibacterial Agents

Desai, Dodiya, and Shihora (2011) have synthesized a series of N-{5-[(2-chlorophenyl)methylene]-2-(4-hydroxyphenyl)-4-oxo(1,3-thiazolidin-3-yl)}{4-[2-(4-methylphenyl)-4-oxo(3-hydroquinazolin-3-yl)]phenyl}carboxamides, screened for in vitro antibacterial and antifungal activities. The research suggests that the synthesized compounds show promising antibacterial and antifungal properties, indicating the chemical compound's potential as a novel antimicrobial agent. This study contributes to understanding the structural requirements for antimicrobial efficacy within the quinazoline derivatives, providing a basis for further development in antimicrobial drug discovery (Desai, Dodiya, & Shihora, 2011).

Antitumor Activity

Further expanding the application spectrum, Hao et al. (2017) investigated the synthesis and antitumor activity of 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, demonstrating its efficacy in inhibiting the proliferation of certain cancer cell lines. This study illustrates the potential therapeutic applications of the compound in cancer treatment, emphasizing its role in developing new anticancer drugs. By elucidating the compound's antitumor mechanisms and its effects on cancer cell lines, the research opens pathways for novel cancer therapies (Hao et al., 2017).